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Compound of Interest

Compound Name:
2'-O-methyladenosine 5'-

phosphate

Cat. No.: B15599486 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for 2'-O-methyladenosine 5'-phosphate, including

operational procedures and disposal plans.

Personal Protective Equipment (PPE)
When handling 2'-O-methyladenosine 5'-phosphate, especially in its solid form, appropriate

personal protective equipment is crucial to prevent exposure. The following table summarizes

the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications

Eyes
Chemical safety goggles or a

face shield

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU). Safety glasses with

side shields may be sufficient

where splash potential is low,

but goggles are recommended

for handling powders.[1][2][3]

Hands
Chemical-resistant gloves

(e.g., nitrile rubber)

Dispose of contaminated

gloves after use in accordance

with good laboratory practices.

[4]

Body
Laboratory coat or impervious

clothing

Protective clothing should be

selected based on the

concentration and quantity of

the hazardous substance

handled.[4][5]

Respiratory NIOSH-approved respirator

Required when dusts are

generated. A filter type P1

(acc. to DIN 3181) for solid

particles is recommended.[5]

Immediate Safety Measures: First Aid
In case of accidental exposure, immediate first aid is critical. The following table outlines the

initial steps to be taken.
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[6] If

contact lenses are present, remove them if it is

easy to do so and continue rinsing.[3] Seek

medical attention.

Skin Contact

Take off immediately all contaminated clothing.

[5] Wash off with soap and plenty of water.[3]

Seek medical attention if irritation develops and

persists.

Inhalation

Move the person into fresh air.[3][6] If not

breathing, give artificial respiration.[3] Seek

medical attention if symptoms occur.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards.[6]

Never give anything by mouth to an

unconscious person.[5] Call a physician or

poison control center.

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood, especially when

handling the solid form to avoid dust formation.[4]

Avoid contact with skin, eyes, and clothing.[4][6]

Do not breathe dust.

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.

Storage:
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Store in a tightly closed container in a dry and well-ventilated place.

Recommended storage temperature is often -20°C or below.[7]

Disposal Plan
Waste Generation and Collection:

Contaminated materials such as gloves, disposable lab coats, and paper towels should be

collected in a designated hazardous waste container.

Unused or waste 2'-O-methyladenosine 5'-phosphate should be treated as chemical

waste.

Empty containers should be rinsed with an appropriate solvent, and the rinsate should be

collected as hazardous waste.

Disposal Procedure:

Dispose of all waste materials in accordance with local, state, and federal regulations.

Do not allow the product to enter drains unless specifically permitted by local authorities for

highly diluted aqueous solutions.[5][8]

Contact a licensed professional waste disposal service to dispose of this material.

Experimental Workflow: Handling and Disposal of
2'-O-methyladenosine 5'-phosphate
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Workflow for Handling and Disposal of 2'-O-methyladenosine 5'-phosphate

Preparation

Handling

Post-Handling

Disposal

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace (fume hood)

Weigh/handle solid 2'-O-methyladenosine 5'-phosphate

Prepare solution (if required)

Collect solid waste in hazardous waste container

Clean workspace and equipment

Collect liquid waste in hazardous waste containerDoff PPE

Dispose of waste through licensed service

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2'-O-methyladenosine 5'-phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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